Cas no 391221-63-9 (3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide)

• Product Name: 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• CAS No: 391221-63-9
• MF: C₁₇H₁₅BrN₂OS
• MW: 375.282801866531
• CID: 6431270
• PubChem ID: 4153718
• Update Time: 2025-06-08

3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• AKOS024574591
• 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
• 391221-63-9
• F0147-0285
• AB00666917-01
• Benzamide, 3-bromo-N-(3-cyano-4,5,6,7-tetrahydro-5-methylbenzo[b]thien-2-yl)-

• Inchi： 1S/C17H15BrN2OS/c1-10-5-6-15-13(7-10)14(9-19)17(22-15)20-16(21)11-3-2-4-12(18)8-11/h2-4,8,10H,5-7H2,1H3,(H,20,21)
• InChI Key： JEACBCZNPAZSEZ-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCC(C)CC=2C=1C#N)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 374.00885g/mol
• Monoisotopic Mass: 374.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 456.2±45.0 °C(Predicted)
• pka: 12.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide

3-Bromo-N-(3-Cyano-5-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl)Benzamide: A Comprehensive Overview

3-Bromo-N-(3-Cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide (CAS No. 391221-63-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties.

The benzothiophene scaffold is a privileged structure in drug discovery, often found in a variety of approved drugs and drug candidates. The presence of the 3-bromo and 3-cyano substituents in the structure of 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide imparts specific chemical and biological characteristics that make it a promising candidate for further investigation.

Recent studies have highlighted the potential of 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

In another study, the compound was evaluated for its anti-inflammatory properties. The results indicated that 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up new possibilities for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The tetrahydro substitution in the benzothiophene ring is particularly noteworthy. This modification enhances the lipophilicity of the molecule, which can improve its pharmacokinetic properties and cellular uptake. Additionally, the methyl group at the 5-position contributes to the overall stability and bioavailability of the compound.

From a synthetic perspective, 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide can be prepared through a multi-step process involving bromination, cyano-substitution, and amide formation. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

The safety profile of 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide is another critical aspect to consider. Preliminary toxicological studies have shown that the compound is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide (CAS No. 391221-63-9) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research will likely uncover additional applications and optimize its therapeutic potential.